Cas no 1185302-88-8 (1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride)

• Product Name: 1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride
• CAS No: 1185302-88-8
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• MDL: MFCD11100176
• CID: 1027476
• PubChem ID: 46737045
• Update Time: 2025-10-19

1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride
• 1,5-diMethyl-1H-pyrazol-4-aMine hydrochloride (SALTDATA: HCl)
• 1,5-dimethylpyrazol-4-amine,hydrochloride
• 4-amino-1,5-dimethyl-1H-pyrazole hydrochloride
• AG-A-11034
• AK-77784
• ANW-71572
• BB_SC-3660
• CTK6B3794
• SureCN1662843
• F11492
• DS-17280
• D70619
• 1,5-Dimethyl-1H-pyrazol-4-amine HCl
• AKOS015845932
• SCHEMBL1662843
• MFCD11100176
• 1,5-dimethylpyrazol-4-amine hydrochloride
• YMB57157
• DTXSID60673951
• JDJXZPNDEYXBRT-UHFFFAOYSA-N
• 1,5-Dimethyl-1H-pyrazol-4-amine xhydrochloride
• 1,5-Dimethyl-1H-pyrazol-4-aminexhydrochloride
• 948571-57-1
• 1,5-Dimethyl-1H-pyrazol-4-amine--hydrogen chloride (1/1)
• 1,5-dimethylpyrazol-4-amine;hydrochloride
• CS-0141731
• A916264
• 1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride (1:x)
• 1,5-Dimethyl-1H-pyrazol-4-ylamine hydrochloride
• 1185302-88-8
• DB-190819

• MDL： MFCD11100176
• Inchi： 1S/C5H9N3.ClH/c1-4-5(6)3-7-8(4)2;/h3H,6H2,1-2H3;1H
• InChI Key： JDJXZPNDEYXBRT-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 147.0563250g/mol
• Monoisotopic Mass: 147.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Melting Point: NA

1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride

1,5-Dimethyl-1H-pyrazol-4-amine Hydrochloride: A Comprehensive Overview

1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride (CAS No: 1185302-88-8) is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatility in organic synthesis and their role in various pharmacological and industrial processes. The molecule consists of a pyrazole ring with two methyl groups at positions 1 and 5, an amine group at position 4, and a hydrochloride counterion. Its structure is represented by the formula C7H10N3·HCl.

The synthesis of 1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and acid-base neutralization. Researchers have explored various methods to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to reduce environmental impact while maintaining product quality.

One of the most promising applications of 1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride lies in the field of drug discovery. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, this compound has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Recent research has demonstrated that 1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride exhibits selective inhibition of COX-2 over COX-1, making it a potential candidate for treating conditions such as arthritis and other inflammatory diseases.

In addition to its pharmacological applications, 1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride has shown promise in materials science. Its ability to act as a coordinating ligand makes it useful in the synthesis of metal complexes with unique magnetic or catalytic properties. For example, recent studies have reported the use of this compound in the preparation of transition metal complexes that exhibit high catalytic activity in organic transformations such as oxidation and cycloaddition reactions.

The physical and chemical properties of 1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular geometry, stability under different conditions, and solubility profiles. For instance, X-ray crystallography has revealed that the compound crystallizes in a monoclinic system with specific lattice parameters that influence its packing density and intermolecular interactions.

From an environmental standpoint, understanding the fate and transport of 1,5-Dimethyl-1H-pyrazol-4-amine hydrochloride is crucial for assessing its potential impact on ecosystems. Recent research has focused on determining its biodegradability under aerobic and anaerobic conditions as well as its adsorption behavior on various soil types. These studies aim to provide guidance for safe handling and disposal practices while minimizing environmental risks.

In conclusion, 1,5-Dimethyl - 1 H - pyrazol - 4 - amine hydrochloride ( CAS No : 1 , , , ) is a versatile compound with a wide range of applications across different scientific disciplines . Its unique chemical structure , combined with recent advancements in synthesis methods , characterization techniques , and application studies , underscores its importance in both academic research and industrial development . As ongoing research continues to uncover new properties and uses for this compound , it is poised to play an increasingly significant role in shaping future innovations across multiple fields .